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Compound of Interest

Compound Name: Galegine

Cat. No.: B1196923

For researchers, scientists, and drug development professionals, ensuring safe handling of
chemical compounds is paramount. This document provides comprehensive guidance on the
personal protective equipment (PPE), operational procedures, and disposal plans for
Galegine, a toxic guanidine derivative. While a specific Safety Data Sheet (SDS) for Galegine
is not readily available, its structural similarity to guanidine hydrochloride allows for the
extrapolation of safety data and handling protocols. Guanidine and its derivatives are known to
be significant irritants to the eyes, skin, and lungs.[1]

Chemical and Physical Properties of Galegine and
Related Compounds

Understanding the properties of Galegine is the first step in safe handling. The following table
summarizes key data for Galegine and the closely related Guanidine Hydrochloride.
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Property Galegine Guanidine Hydrochloride
CAS Number 543-83-9[2][3] 50-01-1[4]
Molecular Formula CeH13N3[2][3] CHsNs-HCI[4]
Molecular Weight 127.19 g/mol [2][3] 95.53 g/mol
Appearance Hygroscopic, bitter crystals Off-white powder solid[4]
Melting Point 60-65°CJ[3] 179 - 186 °C[4]
Solubility Freely soluble in water and Soluble in water
alcohol

Hazard Identification and Toxicity

Galegine is a toxic compound.[1] Based on data for Guanidine Hydrochloride, Galegine
should be considered harmful if swallowed or inhaled, and a cause of serious eye and skin
irritation.[4][5]
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Hazard

Classification

Precautionary Statement

Acute Oral Toxicity

Category 4 (Harmful if

swallowed)

P270: Do not eat, drink or
smoke when using this
product. P301 + P312 + P330:
IF SWALLOWED: Call a
POISON CENTER/doctor if

you feel unwell. Rinse mouth.

[5]

Acute Inhalation Toxicity

Category 4 (Harmful if inhaled)

P261: Avoid breathing dust.
P271: Use only outdoors or in
a well-ventilated area. P304 +
P340 + P312: IF INHALED:
Remove person to fresh air
and keep comfortable for
breathing. Call a POISON
CENTER/doctor if you feel

unwell.[5]

Skin Corrosion/Irritation

Category 2 (Causes skin

irritation)

P264: Wash skin thoroughly
after handling. P280: Wear
protective gloves. P302 +
P352: IF ON SKIN: Wash with
plenty of soap and water. P332
+ P313: If skin irritation occurs:

Get medical advice/attention.

[5]

Serious Eye Damage/Irritation

Category 2 (Causes serious

eye irritation)

P280: Wear eye
protection/face protection.
P305 + P351 + P338: IF IN
EYES: Rinse cautiously with
water for several minutes.
Remove contact lenses, if
present and easy to do.
Continue rinsing. P337 +

P313: If eye irritation persists:
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Get medical advice/attention.

[5]

. . P273: Avoid release to the
Agquatic Hazard Harmful to aquatic life _
environment.[5]

LD50 (Oral, Rat): 773.6 mg/kg (for Guanidine Hydrochloride)[5]

Operational Plan for Handling Galegine

A systematic approach to handling Galegine is crucial to minimize exposure and ensure a safe
laboratory environment.

Engineering Controls

» Ventilation: Always handle Galegine in a well-ventilated area. The use of a chemical fume
hood is strongly recommended to minimize inhalation of dust particles.[4]

» Enclosed Systems: For larger quantities or procedures with a higher risk of aerosolization,
use of a glove box or other enclosed system is advised.[1]

o Eye Wash and Safety Shower: Ensure that an emergency eyewash station and safety
shower are readily accessible in the immediate work area.[6]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory when handling Galegine.
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PPE Category

Specification

Rationale

Eye and Face Protection

Chemical safety goggles and a

face shield.

To protect against splashes
and dust.[7][8]

Hand Protection

Chemical-resistant nitrile or
neoprene gloves. Double

gloving is recommended.[1][7]

[°]

To prevent skin contact.
Inspect gloves for any signs of
degradation or puncture before

use.

Body Protection

A lab coat with long sleeves
and tight-fitting cuffs. A
chemical-resistant apron
should be worn over the lab

coat.

To protect skin and clothing

from contamination.[9]

Respiratory Protection

A NIOSH-approved respirator
(e.g., N95 or higher) should be
used when handling Galegine
powder outside of a fume hood
or when there is a potential for

dust generation.

To prevent inhalation of

harmful dust particles.

Handling and Storage

Receiving: Upon receipt, inspect the container for any damage or leaks.

o Storage: Store Galegine in a tightly sealed, clearly labeled container in a cool, dry, and well-

ventilated area away from incompatible materials such as strong oxidizing agents.[4]

e Weighing and Dispensing: Conduct all weighing and dispensing of Galegine powder within a

chemical fume hood or other ventilated enclosure to control dust.

e Hygiene: Wash hands thoroughly with soap and water after handling Galegine, even if

gloves were worn. Do not eat, drink, or smoke in the laboratory.[6][10]

Disposal Plan
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Proper disposal of Galegine and contaminated materials is essential to protect the
environment and comply with regulations.

Waste Segregation and Collection

o Solid Waste: Collect all solid waste contaminated with Galegine, including used PPE
(gloves, disposable lab coats), weighing papers, and contaminated labware, in a designated,
leak-proof, and clearly labeled hazardous waste container.

e Liquid Waste: Collect all liquid waste containing Galegine in a separate, sealed, and clearly
labeled hazardous waste container. Do not pour Galegine solutions down the drain.

e Sharps: Any sharps (needles, razor blades) contaminated with Galegine must be disposed
of in a designated sharps container for hazardous waste.

Labeling and Storage of Waste

o All waste containers must be clearly labeled with "Hazardous Waste," the full chemical name
"Galegine," and a description of the contents.

o Store waste containers in a designated, secure secondary containment area away from
general laboratory traffic until they are collected for disposal.

Disposal Method

o All Galegine waste must be disposed of through a licensed hazardous waste disposal
company. Follow your institution's specific procedures for arranging waste pickup.

Experimental Protocol: Sample Preparation for In
Vitro Studies

This protocol provides a general procedure for preparing a stock solution of Galegine for use in
cell culture experiments.

Materials:

» Galegine powder
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Sterile, deionized water or appropriate buffer (e.g., PBS)

Sterile microcentrifuge tubes

Calibrated analytical balance

Vortex mixer

Sterile syringe filters (0.22 pm)
Procedure:
o Preparation: Perform all steps in a chemical fume hood. Don all required PPE.

o Weighing: Carefully weigh the desired amount of Galegine powder using an analytical
balance.

» Dissolving: Transfer the weighed Galegine to a sterile microcentrifuge tube. Add the
appropriate volume of sterile, deionized water or buffer to achieve the desired stock
concentration.

e Mixing: Vortex the solution until the Galegine is completely dissolved.

» Sterilization: Sterilize the stock solution by passing it through a 0.22 pum syringe filter into a
new sterile tube.

o Storage: Aliquot the sterile stock solution into smaller volumes to avoid repeated freeze-thaw
cycles. Store at -20°C or as recommended for the specific experimental application.

o Labeling: Clearly label all tubes with the chemical name, concentration, date of preparation,
and your initials.

Visual Workflow Diagrams

The following diagrams, generated using Graphviz, illustrate key workflows for handling
Galegine safely.
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Safe Handling Workflow for Galegine

Preparation

Don Appropriate PPE

;

Prepare Work Area in Fume Hood

Haneling

Weigh and Dispense Galegine

;

Prepare Solution

:

Conduct Experiment

Cleanup and Disposal

Decontaminate Work Surfaces

;

Dispose of Waste in Labeled Containers

;

Doff PPE

;

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Workflow for the safe handling of Galegine from preparation to cleanup.
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Galegine Spill Response Plan

Spill Occurs

T
Immedia# Actions

Alert Personnel in the Area

}

Evacuate Immediate Area (if necessary)

}

Assess the Spill Size and Risk

Cleanup Procedure

Don Appropriate Spill Response PPE

}

Contain the Spill with Absorbent Material

}

Carefully Collect Contaminated Material

}

Place in a Labeled Hazardous Waste Container

}

Decontaminate the Spill Area

Follov-Up

Report the Spill to EH&S

}

Review Handling Procedures

Click to download full resolution via product page

Caption: Step-by-step response plan for a Galegine spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. pnnl.gov [pnnl.gov]

e 2. clearsynth.com [clearsynth.com]

o 3. galegine | 543-83-9 [chemicalbook.com]

e 4. fishersci.com [fishersci.com]

e 5. sigmaaldrich.com [sigmaaldrich.com]

¢ 6. merck.com [merck.com]

e 7. Safe handling of hazardous drugs - PMC [pmc.ncbi.nlm.nih.gov]

¢ 8. PPE Selection Guide — Cryogens [ehs.|bl.gov]

e 9. eTool : Hospitals - Pharmacy - Personal Protective Equipment (PPE) | Occupational

Safety and Health Administration [osha.gov]
e 10. carlroth.com:443 [carlroth.com:443]

 To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
Galegine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1196923#personal-protective-equipment-for-
handling-galegine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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